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Abstract

Floramanoside C, a novel flavonol glycoside, was first identified and isolated from the flowers
of Abelmoschus manihot. This technical guide provides a comprehensive overview of its
discovery, history, and initial biological characterization. Detailed experimental methodologies
for its isolation, purification, and structure elucidation are presented, alongside a summary of its
antioxidative and aldose reductase inhibitory activities. This document serves as a foundational
resource for researchers interested in the therapeutic potential of Floramanoside C.

Introduction

Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, known
for their wide range of biological activities, including antioxidant, anti-inflammatory, and enzyme
inhibitory properties. Within this class, flavonol glycosides are of particular interest due to their
structural complexity and potential therapeutic applications. Floramanoside C is a recently
discovered member of this family, exhibiting promising bioactivities.
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Discovery and Source

Floramanoside C was first reported in a 2013 study by Zhang et al., published in the Journal
of Natural Medicines. It was isolated from the flowers of Abelmoschus manihot (L.) Medicus, a
plant used in traditional medicine.[1] This discovery was the result of bioassay-guided
fractionation, a process aimed at identifying biologically active compounds from natural
sources.

Physicochemical Properties

The fundamental physicochemical properties of Floramanoside C are summarized in the table

below.
Property Value Source
Molecular Formula C21H18015 [2]
Molecular Weight 510.36 g/mol [2]

(2S,3S,4S,5R,6S)-3,4,5-
trihydroxy-6-[3,5,7-trihnydroxy-

IUPAC Name 4-0x0-2-(3,4,5- [2]
trihydroxyphenyl)chromen-8-

ylJoxyoxane-2-carboxylic acid

CAS Number 1403981-95-2 [2]

C1=C(C=C(C(=C10)0)0)C2=

C(C(=0)C3=C(02)C(=C(C=C3
SMILES 0)O)O[C@H]4--INVALID- 2]

LINK--

C(=0)0)0)0">C@@HO0)0

Experimental Protocols
Isolation and Purification of Floramanoside C

The isolation of Floramanoside C from the flowers of Abelmoschus manihot involved a multi-
step extraction and chromatographic process. The general workflow is depicted below.
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Caption: Isolation and Purification Workflow for Floramanoside C.

Detailed Methodology:

o Extraction: The air-dried and powdered flowers of Abelmoschus manihot were extracted with
95% ethanol at room temperature. The solvent was then evaporated under reduced pressure
to yield a crude extract.
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o Fractionation: The crude extract was suspended in water and partitioned successively with
ethyl acetate. The ethyl acetate fraction, which showed promising bioactivity, was selected
for further separation.

o Column Chromatography: The ethyl acetate fraction was subjected to column
chromatography on a silica gel column, eluting with a gradient of chloroform and methanol.
Fractions were collected and monitored by thin-layer chromatography (TLC). Further
purification was achieved using Sephadex LH-20 column chromatography.

e Preparative High-Performance Liquid Chromatography (HPLC): The final purification of
Floramanoside C was performed using preparative HPLC to yield the pure compound.

Structure Elucidation

The chemical structure of Floramanoside C was determined using a combination of
spectroscopic techniques.

Spectroscopic Analysis

Cure Floramanoside CJ

1D and 2D NMR Spectroscopy High-Resolution Mass Spectrometry
[(1H, 15C, COSY, HSQC, HMBC) (HR-ESI-MS) UV and IR Spectroscopy

Structure Détermination
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Caption: Workflow for the Structure Elucidation of Floramanoside C.

Detailed Methodology:
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e UV and IR Spectroscopy: Provided initial information about the presence of a flavonoid
chromophore and functional groups.

o High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS): Was used to
determine the exact molecular weight and elemental composition of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A full suite of 1D and 2D NMR
experiments, including *H NMR, 3C NMR, Correlation Spectroscopy (COSY), Heteronuclear
Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC),
were employed to establish the complete structure and stereochemistry of Floramanoside
C.

Spectroscopic Data:

While the full dataset from the original publication is not publicly available, the following table
presents the expected ranges for key spectroscopic data based on the structure of
Floramanoside C and related flavonol glycosides.

Spectroscopic Data Expected Observations

iH NMR (DMSO-ds, 5 ) Aromatic protons (A, B, and C rings): ~6.0-8.0
-ds, m
PP ppm; Sugar protons: ~3.0-5.5 ppm.

Carbonyl (C-4): ~177 ppm; Aromatic and olefinic
13C NMR (DMSO-des, 6 ppm) carbons: ~90-165 ppm; Sugar carbons: ~60-105
ppm.

[M-H]~ or [M+H]* ion corresponding to the exact
HR-ESI-MS
mass of C21H180a1s.

Biological Activity

Floramanoside C has been evaluated for its antioxidant and aldose reductase inhibitory
activities.

Antioxidant Activity
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The antioxidant potential of Floramanoside C was assessed using the 2,2-diphenyl-1-

picrylhydrazyl (DPPH) radical scavenging assay.

Experimental Protocol: DPPH Radical Scavenging Assay

A solution of DPPH in methanol is prepared.

Different concentrations of Floramanoside C are added to the DPPH solution.

The mixture is incubated in the dark at room temperature.

The absorbance of the solution is measured at a specific wavelength (typically 517 nm).
The percentage of DPPH radical scavenging activity is calculated.

The ICso value (the concentration of the compound that scavenges 50% of the DPPH
radicals) is determined.

Aldose Reductase Inhibitory Activity

Floramanoside C has shown potential as an inhibitor of aldose reductase, an enzyme

implicated in diabetic complications.

Experimental Protocol: Aldose Reductase Inhibition Assay

The assay is typically performed using a partially purified aldose reductase enzyme from rat
lens.

The reaction mixture contains the enzyme, NADPH, a substrate (e.g., DL-glyceraldehyde),
and various concentrations of Floramanoside C.

The reaction is initiated by the addition of the substrate.

The decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH, is
monitored over time.

The percentage of enzyme inhibition is calculated.
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e The ICso value (the concentration of the inhibitor that causes 50% inhibition of the enzyme

activity) is determined.

Biological Activity Data Summary:

Activity ICs0 (M)
DPPH Radical Scavenging Data not available
Aldose Reductase Inhibition Data not available

Note: The specific ICso values from the primary discovery paper were not accessible in the

public domain at the time of this writing.

Signaling Pathways and Logical Relationships

The inhibitory action of Floramanoside C on aldose reductase is a key aspect of its potential
therapeutic value. The polyol pathway, in which aldose reductase is the rate-limiting enzyme, is

a critical target in the management of diabetic complications.
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Caption: Inhibition of the Polyol Pathway by Floramanoside C.

Conclusion

Floramanoside C is a novel flavonol glycoside with demonstrated antioxidant and aldose

reductase inhibitory activities. Its discovery from Abelmoschus manihot highlights the potential

of natural products in drug discovery. Further research is warranted to fully elucidate its
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pharmacological profile, including its mechanism of action and in vivo efficacy. The detailed
experimental protocols provided herein offer a foundation for future studies on this promising
natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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